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Compound of Interest

Compound Name: Ethyl ximenynate

Cat. No.: B071133 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
Ethyl ximenynate is the ethyl ester of ximenynic acid, a long-chain unsaturated fatty acid. It is

primarily utilized in the cosmetics industry as a skin conditioning agent. The biological activities

are largely attributed to the ximenynic acid moiety, which has demonstrated anti-inflammatory

and anti-aging properties, improves skin microcirculation, and enhances the skin's barrier

function. This document provides a standard operating procedure for the safe handling,

storage, and preliminary experimental use of Ethyl ximenynate in a research setting.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Ethyl ximenynate is presented in

Table 1. This information is crucial for safe handling and storage.

Table 1: Chemical and Physical Properties of Ethyl Ximenynate
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Property Value Reference

Molecular Formula C₂₀H₃₄O₂ [1][2]

Molecular Weight 306.48 g/mol [1][2]

Appearance
Not specified in literature; likely

a viscous liquid or semi-solid

Solubility
Limited solubility in water.

Soluble in organic solvents.
[3]

CAS Number 159534-89-1 [1][2]

IUPAC Name
ethyl (11E)-octadec-11-en-9-

ynoate
[2]

Safety and Handling Precautions
According to a safety data sheet conforming to Regulation (EC) No 453/2010, Ethyl
ximenynate is classified as nonhazardous. However, standard laboratory safety practices

should always be observed.

Personal Protective Equipment (PPE)
Gloves: Wear nitrile or other suitable chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat should be worn.

General Handling
Handle in a well-ventilated area. For procedures that may generate aerosols, use a chemical

fume hood.

Avoid direct contact with skin and eyes.

Do not ingest.
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Wash hands thoroughly after handling.

First Aid Measures
In case of eye contact: Immediately flush with plenty of water for at least 15 minutes. Seek

medical attention if irritation persists.

In case of skin contact: Wash off with soap and plenty of water.

If inhaled: Move the person into fresh air.

If ingested: Rinse mouth with water. Do not induce vomiting. Seek medical advice.

Storage Procedures
Proper storage is essential to maintain the integrity and stability of Ethyl ximenynate, an

unsaturated fatty acid ester susceptible to oxidation.

Table 2: Recommended Storage Conditions for Ethyl Ximenynate

Parameter Recommendation

Temperature
Store in a cool, dry place. Refrigeration at 2-8°C

is recommended for long-term storage.

Light
Protect from light. Store in an amber vial or a

light-blocking container.

Atmosphere

For long-term storage, consider storing under an

inert atmosphere (e.g., argon or nitrogen) to

prevent oxidation.

Container
Use a tightly sealed, non-reactive container

(e.g., glass or appropriate plastic).

Incompatibilities
Keep away from strong oxidizing agents, strong

acids, and strong bases.

Experimental Protocols
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Detailed experimental protocols for Ethyl ximenynate are not widely published. The following

are generalized protocols based on its use as a skin conditioning agent and the properties of

similar fatty acid esters.

Protocol for In Vitro Cell Culture Experiments
This protocol outlines a general procedure for treating skin cell lines (e.g., human dermal

fibroblasts or keratinocytes) with Ethyl ximenynate.

Preparation of Stock Solution:

Due to its lipophilic nature, dissolve Ethyl ximenynate in a suitable solvent such as

dimethyl sulfoxide (DMSO) or ethanol to create a concentrated stock solution (e.g., 10-100

mM).

Sterilize the stock solution by passing it through a 0.22 µm syringe filter.

Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Cell Seeding:

Seed cells in appropriate culture plates (e.g., 96-well for viability assays, 6-well for protein

or RNA analysis) at a predetermined density.

Allow cells to adhere and grow for 24 hours in a humidified incubator at 37°C and 5% CO₂.

Treatment:

On the day of the experiment, prepare fresh working solutions by diluting the stock

solution in a cell culture medium to the desired final concentrations.

Ensure the final solvent concentration in the culture medium is consistent across all

treatments, including the vehicle control (e.g., ≤ 0.1% DMSO).

Remove the old medium from the cells and replace it with the medium containing Ethyl
ximenynate or the vehicle control.

Incubate the cells for the desired period (e.g., 24, 48, or 72 hours).
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Endpoint Analysis:

After the incubation period, perform the desired analysis, such as:

Cell Viability/Proliferation Assays: (e.g., MTT, XTT, or CellTiter-Glo®).

Gene Expression Analysis: (e.g., qRT-PCR to assess markers of inflammation or

extracellular matrix production).

Protein Analysis: (e.g., Western blotting or ELISA for specific protein targets).

Visualization of Workflows and Mechanisms
Experimental Workflow
The following diagram illustrates a general workflow for conducting in vitro studies with Ethyl
ximenynate.
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Click to download full resolution via product page

In vitro experimental workflow for Ethyl ximenynate.

Postulated Mechanism of Action on Skin
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Based on the known effects of ximenynic acid, the following diagram illustrates the logical

relationships of Ethyl ximenynate's potential effects on the skin.

Input

Biological Effects Cosmetic Outcomes

Ethyl Ximenynate
(applied to skin)

Improved Microcirculation

Reduced Inflammation

Increased Collagen Production

Enhanced Barrier Function

Anti-aging Effects

Increased Firmness

Improved Hydration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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